N-benzyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide

• IUPAC Name: N-benzyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide
• InChI: InChI=1S/C16H15N3O/c1-12-15(19-10-6-5-9-14(19)18-12)16(20)17-11-13-7-3-2-4-8-13/h2-10H,11H2,1H3,(H,17,20)
• InChI Key: WPOCDGWQLAVORQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N2C=CC=CC2=N1)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C16H15N3O
• Molecular Weight: 265.31 g/mol

Description

“N-benzyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide” belongs to the class of organic compounds known as imidazopyridines. These are organic polycyclic compounds containing an imidazole ring fused to a pyridine ring.

Synthesis Analysis

A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines has been developed. This involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation. The method is reasonably fast, very clean, high yielding, simple workup and environmentally benign.

Molecular Structure Analysis

The structure of “N-benzyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide” and its derivatives were established on the basis of X-ray structural analysis.

Chemical Reactions Analysis

The reaction of 2-methylimidazo[1,2-a]pyridine with bromine and iodine provides 3-halo-2-methyl-1H-imidazo[1,2-a]pyridinium trihalides. The structure of these compounds was confirmed by X-ray structural analysis.

Scientific Research Applications

Antituberculosis Activity

Tuberculosis (TB) remains a global health challenge, and novel drug discovery is crucial. Imidazo[1,2-a]pyridine analogues have emerged as promising antitubercular agents. . These compounds are being explored as potential candidates for new TB drugs.

Fluorescent Probes for Metal Ions

Imidazo[1,2-a]pyridine derivatives serve as fluorescent probes for detecting metal ions, particularly mercury and iron. Their unique spectroscopic properties make them useful tools for in vitro and in vivo determination of metal concentrations. .

Mechanism of Action

Target of Action

N-benzyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide is a derivative of the imidazo[1,2-a]pyridine class . This class of compounds has been recognized for its wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant TB (XDR-TB) . Therefore, the primary targets of this compound are likely to be the bacterial cells causing tuberculosis.

Mode of Action

It’s known that imidazo[1,2-a]pyridine derivatives exhibit their anti-tb activity by interacting with their targets . The interaction leads to changes in the bacterial cells, which results in their inhibition or death .

Biochemical Pathways

Given its anti-tb activity, it can be inferred that the compound interferes with the biochemical pathways essential for the survival and replication of tb bacteria .

Result of Action

The result of the action of N-benzyl-2-methylimidazo[1,2-a]pyridine-3-carboxamide is the inhibition or death of TB bacteria . This leads to a reduction in bacterial load, as indicated by the significant activity of imidazo[1,2-a]pyridine derivatives against MDR-TB and XDR-TB .